heptacyclo[12.6.6.64,11.05,10.015,20.021,26.027,32]dotriaconta-1(20),4(32),5,7,9,11(27),14,16,18,21,23,25,28,30-tetradecaene

• CAS No.: 5672-97-9
• Molecular Formula: C32H24
• Molecular Weight: 408.5 g/mol
• IUPAC Name: heptacyclo[12.6.6.64,11.05,10.015,20.021,26.027,32]dotriaconta-1(20),4(32),5,7,9,11(27),14,16,18,21,23,25,28,30-tetradecaene
• InChI: InChI=1S/C32H24/c1-2-10-22-21(9-1)29-17-18-31-25-13-5-7-15-27(25)32(28-16-8-6-14-26(28)31)20-19-30(22)24-12-4-3-11-23(24)29/h1-16H,17-20H2
• InChI Key: VCCYKNKAQTXXMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C=CC=CC3=C(CCC4=C5C=CC=CC5=C1C6=CC=CC=C46)C7=CC=CC=C27

Description

Heptacyclo[126664,1105,10015,20021,26027,32]dotriaconta-1(20),4(32),5,7,9,11(27),14,16,18,21,23,25,28,30-tetradecaene is a complex polycyclic aromatic hydrocarbon This compound is characterized by its intricate structure, which includes multiple fused rings and double bonds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of heptacyclo[12.6.6.64,11.05,10.015,20.021,26.027,32]dotriaconta-1(20),4(32),5,7,9,11(27),14,16,18,21,23,25,28,30-tetradecaene typically involves multi-step organic synthesis techniques. The process often starts with simpler aromatic compounds, which undergo a series of cyclization and dehydrogenation reactions to form the complex polycyclic structure. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to ensure the successful formation of the desired compound.

Industrial Production Methods

Industrial production of this compound is not common due to its complexity and the specialized conditions required for its synthesis. advancements in synthetic organic chemistry may pave the way for more efficient production methods in the future.

Chemical Reactions Analysis

Types of Reactions

Heptacyclo[12.6.6.64,11.05,10.015,20.021,26.027,32]dotriaconta-1(20),4(32),5,7,9,11(27),14,16,18,21,23,25,28,30-tetradecaene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones and other oxygenated derivatives.

Reduction: Reduction reactions can lead to the formation of partially hydrogenated derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and reaction time are optimized based on the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce functional groups like halogens, nitro groups, or alkyl chains.

Scientific Research Applications

Heptacyclo[12.6.6.64,11.05,10.015,20.021,26.027,32]dotriaconta-1(20),4(32),5,7,9,11(27),14,16,18,21,23,25,28,30-tetradecaene has several applications in scientific research:

Chemistry: It is used as a model compound to study the properties of polycyclic aromatic hydrocarbons and their reactivity.

Biology: Research into its interactions with biological molecules can provide insights into the behavior of similar compounds in biological systems.

Industry: Its unique structure makes it a candidate for materials science research, particularly in the development of novel polymers and nanomaterials.

Mechanism of Action

The mechanism by which heptacyclo[12.6.6.64,11.05,10.015,20.021,26.027,32]dotriaconta-1(20),4(32),5,7,9,11(27),14,16,18,21,23,25,28,30-tetradecaene exerts its effects depends on its interaction with other molecules. Its polycyclic structure allows it to engage in π-π stacking interactions, hydrogen bonding, and van der Waals forces. These interactions can influence the compound’s binding affinity and specificity for various molecular targets, such as enzymes, receptors, and nucleic acids.

Comparison with Similar Compounds

Similar Compounds

• Heptacyclo[27.3.1.12,6.113,17.118,22.07,12.023,28]hexatriaconta-1(33),2(36),3,5,7,9,11,13(35),14,16,18(34),19,21,23,25,27,29,31-octadecaene
• Heptacyclo[16.10.2.24,15.05,14.06,11.019,28.022,27]dotriaconta-1(28),4,6,8,10,12,14,18,20,22,24,26,29,31-tetradecaene

Uniqueness

Heptacyclo[126664,1105,10015,20021,26027,32]dotriaconta-1(20),4(32),5,7,9,11(27),14,16,18,21,23,25,28,30-tetradecaene is unique due to its specific arrangement of fused rings and double bonds, which confer distinct chemical and physical properties